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Compound of Interest

Compound Name: DB818

Cat. No.: B1192575

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper handling and
disposal of DB818, a potent inhibitor of the HOXA9 transcription factor. The following
procedures are intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties

DB818 is a small molecule inhibitor that targets the interaction between the Homeobox A9
(HOXAD9) transcription factor and its DNA binding sites. This inhibition leads to the
downregulation of genes critical for the proliferation of certain cancer cells, particularly in acute
myeloid leukemia (AML).
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Property Value Source
CAS Number 790241-43-9 MedchemExpress
Molecular Formula C19H16N6S MedchemExpress
Molecular Weight 360.44 g/mol MedchemExpress
Appearance Powder InvivoChem
-20°C for 3 years, 4°C for 2 ]
Storage (Powder) InvivoChem
years
-80°C for 6 months, -20°C for 1 )
Storage (In solvent) InvivoChem

month

Mechanism of Action and Signaling Pathway

DB818 acts by inhibiting the HOXAO9 transcription factor, which is overexpressed in certain
types of leukemia and is crucial for the proliferation of leukemic cells. By blocking HOXA9,
DB818 disrupts the downstream signaling cascade that promotes cancer cell growth and
survival. Research has shown that DB818 treatment leads to the downregulation of key
HOXADO target genes, including MYB, MYC, and BCL2, while upregulating the expression of
FOS. This alteration in gene expression ultimately suppresses cell growth and induces

apoptosis (programmed cell death) in susceptible cancer cell lines.
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DB818 Signaling Pathway in AML.

Proper Disposal Procedures

Disclaimer: A specific Safety Data Sheet (SDS) for DB818 could not be located from publicly
available sources. The following disposal procedures are based on general best practices for
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the disposal of research-grade chemical waste. Always consult your institution's Environmental
Health and Safety (EHS) department for specific guidelines and regulations in your location.

Step-by-Step Disposal Guide:
o Waste Segregation:

o Do not mix DB818 waste with other chemical waste streams unless explicitly permitted by
your EHS department.

o Segregate solid waste (e.g., contaminated gloves, weigh paper, pipette tips) from liquid
waste (e.g., unused solutions, rinsate).

o Waste Containers:

o Use only approved, leak-proof, and chemically compatible containers for hazardous
waste.

o Ensure containers are clearly labeled with "Hazardous Waste" and the full chemical name
"DB818". Avoid using abbreviations.

o Keep containers closed except when adding waste.
e Solid Waste Disposal:

o Collect all solid materials contaminated with DB818 in a designated, lined hazardous
waste container.

o This includes personal protective equipment (PPE) such as gloves and lab coats, as well
as any disposable labware that has come into contact with the compound.

e Liquid Waste Disposal:

o Collect all liquid waste containing DB818 in a designated, sealed hazardous waste
container.

o The first rinse of any glassware that contained DB818 should be collected as hazardous
waste.
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o Do not dispose of DB818 solutions down the drain.

o Empty Container Disposal:

o Thoroughly rinse empty DB818 containers with a suitable solvent. The first rinsate must be
collected as hazardous waste.

o After thorough rinsing, deface or remove the original label.

o Dispose of the rinsed, de-labeled container according to your institution's guidelines for
non-hazardous lab glass or plastic.

e Waste Pickup:
o Store waste containers in a designated satellite accumulation area.

o Once a container is full, or if it has been in storage for a designated time limit (consult your
EHS), arrange for a hazardous waste pickup through your institution's EHS department.
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General Disposal Workflow for DB818.

Experimental Protocols

Detailed experimental protocols for the use of DB818 in cell culture and in vivo studies can be
found in the primary literature. A key reference is:

e Sonoday, et al. Effects of HOXA9 Inhibitor DB818 on the Growth of Acute Myeloid
Leukaemia Cells. Anticancer Res. 2021 Apr;41(4):1841-1847.

This study provides methodologies for preparing DB818 solutions, treating AML cell lines, and
assessing cellular responses such as proliferation and apoptosis. Researchers should refer to
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this and other relevant publications for specific experimental details.

By adhering to these safety and disposal guidelines, researchers can minimize risks and
ensure the responsible handling of DB818 in the laboratory.

 To cite this document: BenchChem. [Proper Disposal Procedures and Safety Information for
DB818]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192575#db818-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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